Cas no 103360-04-9 ((4-fluorophenyl)methanesulfonyl chloride)

• Product Name: (4-fluorophenyl)methanesulfonyl chloride
• CAS No: 103360-04-9
• MF: C₇H₆ClFO₂S
• MW: 208.637743473053
• MDL: MFCD01631930
• CID: 135434
• PubChem ID: 2759108
• Update Time: 2025-05-21

(4-fluorophenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonylchloride, 4-fluoro-
• 4-Fluoro-alpha-toluenesulfonyl chloride
• (4-Fluorophenyl)methanesulfonyl chloride
• (4-FLUORO-PHENYL)-METHANESULFONYL CHLORIDE
• 4-Fluorobenzylsulfonyl chloride
• 4-Fluoro-alpha-toluenesulfonyl
• (4-FLUOROBENZYL)SULFONYL CHLORIDE
• [(4-FLUOROPHENYL)METHYL]SULFONYL CHLORIDE
• (4-FLUOROPHENYL)METHANESULPHONYL CHLORIDE
• 4-Fluorobenzylsulfonyl chloride ,98%
• Benzenemethanesulfonyl chloride, 4-fluoro-
• (4-Fluorophenyl)methanesulphonylchloride95%
• 4-Fluoro-alpha-toluenesulfonyl chloride, 97%
• (4-Fluorophenyl)methanesulphonyl chloride 95%
• J-000947
• 4-Fluorobenzylsulfonyl chloride, 97%
• SCHEMBL750073
• UUQGWVIRPCRTSA-UHFFFAOYSA-N
• EN300-27343
• 103360-04-9
• MFCD01631930
• SY008486
• (4-fluoro-phenyl)methanesulfonyl chloride
• (4-fluorophenyl)methanesulfonyl chloride;[(4-FLUOROPHENYL)METHYL]SULFONYL CHLORIDE
• (4-fluorophenyl)-methanesulfonyl chloride
• (4-fluorophenyl)methanesulfonylChloride
• A800720
• AS-7053
• GEO-01427
• F1967-0683
• 4-(fluoro-phenyl)-methane sulfonyl chloride
• AKOS000130651
• AB09405
• DTXSID10374648
• AR2930
• A905919
• FT-0678168
• 4-fluorophenylmethylsulfonyl chloride
• [(4-fluorophenyl)methyl]sulfonylchloride
• STL558481
• BBL104281
• DB-016530
• ALBB-020988
• (4-fluorophenyl)methanesulfonyl chloride

• MDL： MFCD01631930
• Inchi： 1S/C7H6ClFO2S/c8-12(10,11)5-6-1-3-7(9)4-2-6/h1-4H,5H2
• InChI Key： UUQGWVIRPCRTSA-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 207.97600
• Monoisotopic Mass: 207.9761065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 60-61 °C
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• PSA: 42.52000
• LogP: 2.97510
• Sensitiveness: Moisture Sensitive

(4-fluorophenyl)methanesulfonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：3261
• WGK Germany：3
• Hazard Category Code： 22-34
• Safety Instruction： S8-S22-S26-S30-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R14
• Safety Term：S8-22-26-30-36/37/39-45
• HazardClass：8
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (4-fluorophenyl)methanesulfonyl chloride

Chemical Profile: (4-Fluorophenyl)Methanesulfonyl Chloride (CAS No. 103360-04-9)

(4-Fluorophenyl)Methanesulfonyl Chloride, also known as 4-fluorobenzyl sulfonyl chloride, is a versatile and important compound in organic synthesis. With the CAS registry number 103360-04-9, this compound has garnered significant attention in both academic and industrial research due to its unique properties and wide-ranging applications. This article delves into its structure, synthesis, applications, and recent advancements in its utilization.

The molecular structure of (4-fluorophenyl)Methanesulfonyl Chloride comprises a sulfonyl chloride group attached to a 4-fluorophenyl ring. The sulfonyl chloride functional group (-SO₂Cl) is highly reactive, making it an excellent electrophilic agent in various organic transformations. The presence of the fluorine atom at the para position of the phenyl ring introduces electronic effects that enhance the compound's reactivity and selectivity in specific reactions.

The synthesis of (4-Fluorophenyl)Methanesulfonyl Chloride typically involves the sulfonation of 4-fluorotoluene followed by chlorination. Recent studies have explored greener methodologies to synthesize this compound, such as using microwave-assisted techniques or environmentally benign solvents. These advancements not only improve yield but also align with sustainable chemistry principles.

In terms of applications, (4-Fluorophenyl)Methanesulfonyl Chloride is widely used as an intermediate in the pharmaceutical industry. Its ability to form stable sulfonamides makes it invaluable in drug design, particularly in the development of bioactive molecules with enhanced pharmacokinetic properties. For instance, researchers have utilized this compound to synthesize novel antibiotics and anticancer agents with improved efficacy.

Beyond pharmaceuticals, this compound finds application in materials science. The sulfonate group can be employed to modify polymers, enhancing their thermal stability and mechanical properties. Recent research highlights its role in synthesizing advanced polymeric materials for use in high-performance electronics and aerospace applications.

Recent advancements in catalytic methods have further expanded the utility of (4-Fluorophenyl)Methanesulfonyl Chloride. For example, its use as a coupling agent in click chemistry has been optimized using palladium catalysts, enabling faster and more efficient reactions. This innovation has significant implications for large-scale industrial synthesis.

In conclusion, (4-Fluorophenyl)Methanesulfonyl Chloride (CAS No. 103360-04-9) stands out as a pivotal compound in modern organic chemistry. Its unique structure, reactivity, and diverse applications continue to drive innovative research across multiple disciplines. As sustainable practices and advanced catalytic techniques gain prominence, the potential for this compound to contribute to groundbreaking discoveries remains immense.